Cas no 42160-40-7 (4-(3,4-dichlorophenyl)butan-2-one)

• Product Name: 4-(3,4-dichlorophenyl)butan-2-one
• CAS No: 42160-40-7
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 2113861
• PubChem ID: 24261383
• Update Time: 2025-04-21

4-(3,4-dichlorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)-2-Butanone
• 4-(3,4-dichlorophenyl)butan-2-one
• 42160-40-7
• SCHEMBL4718026
• W12660
• SBA16040
• DA-22751
• EN300-65775
• BS-41983
• CS-0035638
• Z406376846
• AKOS009390602
• DTXSID50640551
• MFCD09891026
• RXNXKXOMYIFHQK-UHFFFAOYSA-N

• MDL： MFCD09891026
• Inchi： 1S/C10H10Cl2O/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h4-6H,2-3H2,1H3
• InChI Key： RXNXKXOMYIFHQK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCC(C)=O)Cl

Computed Properties

• Exact Mass: 216.0108703g/mol
• Monoisotopic Mass: 216.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes